Cas no 85665-93-6 (1-[1,2,3,5,6,7,8,8a-octahydro-6,6,8(or 6,8,8)-trimethyl-1(or 2)-naphthyl]ethan-1-one)
85665-93-6 structure
Product Name:1-[1,2,3,5,6,7,8,8a-octahydro-6,6,8(or 6,8,8)-trimethyl-1(or 2)-naphthyl]ethan-1-one
CAS No:85665-93-6
MF:C15H24O
MW:220.350464820862
CID:1839949
PubChem ID:56841454
Update Time:2025-04-21
1-[1,2,3,5,6,7,8,8a-octahydro-6,6,8(or 6,8,8)-trimethyl-1(or 2)-naphthyl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[1,2,3,5,6,7,8,8a-octahydro-6,6,8(or 6,8,8)-trimethyl-1(or 2)-naphthyl]ethan-1-one
- 1-(1,2,3,5,6,7,8,8a-Octahydro-6,6,8(or 6,8,8)-trimethyl-1(or 2)-naphthyl)ethan-1-one
- 1-(6,6,8-trimethyl-2,3,5,7,8,8a-hexahydro-1H-naphthalen-1-yl)ethanone
- UPXXKTLSHWQVNB-UHFFFAOYSA-N
- DTXSID601006265
- 1-(6,6,8-Trimethyl-1,2,3,5,6,7,8,8a-octahydronaphthalen-1-yl)ethan-1-one
- 85665-93-6
- EINECS 288-184-0
-
- Inchi: 1S/C15H24O/c1-10-8-15(3,4)9-12-6-5-7-13(11(2)16)14(10)12/h6,10,13-14H,5,7-9H2,1-4H3
- InChI Key: UPXXKTLSHWQVNB-UHFFFAOYSA-N
- SMILES: O=C(C)C1CCC=C2CC(C)(C)CC(C)C21
Computed Properties
- Exact Mass: 220.182715385g/mol
- Monoisotopic Mass: 220.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
1-[1,2,3,5,6,7,8,8a-octahydro-6,6,8(or 6,8,8)-trimethyl-1(or 2)-naphthyl]ethan-1-one Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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